4-(acetylamino)-N-(2,5-dimethylphenyl)benzamide

• IUPAC Name: 4-acetamido-N-(2,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C17H18N2O2/c1-11-4-5-12(2)16(10-11)19-17(21)14-6-8-15(9-7-14)18-13(3)20/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: ZKIPHCFEZVJQMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

Synthesis Analysis

The synthesis of 4-(acetylamino)-N-(2,5-dimethylphenyl)benzamide involves specific reactions including N-acetylation and subsequent modifications. One route of synthesis highlighted involves the metabolism of related compounds where N-acetylation forms 4-(acetylamino)-N-(2,6-dimethylphenyl)benzamide, demonstrating a key step in its synthesis (Potts, Gabriel, & Parli, 1989).

Molecular Structure Analysis

The molecular structure of 4-(acetylamino)-N-(2,5-dimethylphenyl)benzamide and its derivatives have been analyzed through various techniques, including crystallography. These studies provide insights into the compound's conformation and stability, driven by specific intermolecular interactions (Kranjc, Juranovič, Kočevar, & Perdih, 2012).

Chemical Reactions and Properties

4-(Acetylamino)-N-(2,5-dimethylphenyl)benzamide undergoes metabolic transformations, including hydroxylation and conjugation, indicating its reactive nature and potential for forming various metabolites. These reactions are crucial for understanding its mechanism of action and detoxification processes (Potts et al., 1989).

Physical Properties Analysis

The physical properties of 4-(acetylamino)-N-(2,5-dimethylphenyl)benzamide, such as solubility, melting point, and stability, are essential for its formulation and application. However, specific details on these parameters require further exploration in targeted studies.

Chemical Properties Analysis

The chemical properties, including reactivity, functional group analysis, and interaction with biological molecules, define the compound's pharmacological profile. Its ability to undergo N-acetylation and form metabolites with different properties underscores the importance of chemical properties in its overall activity (Potts et al., 1989).